N-Formyl Maraviroc
N-Formyl Maraviroc
Brand Name:
Vulcanchem
CAS No.:
1346597-44-1
VCID:
VC0120972
InChI:
InChI=1S/C30H41F2N5O2/c1-20(2)28-34-33-21(3)37(28)26-17-24-9-10-25(18-26)35(24)16-13-27(22-7-5-4-6-8-22)36(19-38)29(39)23-11-14-30(31,32)15-12-23/h4-8,19-20,23-27H,9-18H2,1-3H3/t24?,25?,26?,27-/m0/s1
SMILES:
CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)N(C=O)C(=O)C5CCC(CC5)(F)F)C(C)C
Molecular Formula:
C30H41F2N5O2
Molecular Weight:
541.688
N-Formyl Maraviroc
CAS No.: 1346597-44-1
Cat. No.: VC0120972
Molecular Formula: C30H41F2N5O2
Molecular Weight: 541.688
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1346597-44-1 |
|---|---|
| Molecular Formula | C30H41F2N5O2 |
| Molecular Weight | 541.688 |
| IUPAC Name | 4,4-difluoro-N-formyl-N-[(1S)-3-[3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide |
| Standard InChI | InChI=1S/C30H41F2N5O2/c1-20(2)28-34-33-21(3)37(28)26-17-24-9-10-25(18-26)35(24)16-13-27(22-7-5-4-6-8-22)36(19-38)29(39)23-11-14-30(31,32)15-12-23/h4-8,19-20,23-27H,9-18H2,1-3H3/t24?,25?,26?,27-/m0/s1 |
| Standard InChI Key | VOAHTIZOTHESLT-GVHAAITQSA-N |
| SMILES | CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)N(C=O)C(=O)C5CCC(CC5)(F)F)C(C)C |
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